2-Methyl-2H-tetrazole-5-thiol
Overview
Description
“2-Methyl-2H-tetrazole-5-thiol” is a chemical compound with the molecular formula C2H4N4S . It is a derivative of tetrazole, a class of heterocyclic compounds that consist of a five-membered ring containing four nitrogen atoms and one carbon atom .
Synthesis Analysis
The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields . There are various synthetic approaches to tetrazole derivatives by using triethyl orthoformate and sodium azide, alcohols and aldehydes, and isocyanides .
Molecular Structure Analysis
The molecular structure of “2-Methyl-2H-tetrazole-5-thiol” exhibits intermolecular hydrogen bonds of the type N-H···N and these hydrogen bonds connect the molecules into a wave-like two-dimensional molecular layers . In addition, a strong π-interaction was proved by quantum chemical calculations and noncovalent interaction analysis .
Chemical Reactions Analysis
Tetrazoles undergo various chemical reactions. For instance, 5-(chlorodinitromethyl)-2-methyl-2H-tetrazole reacts with diazoalkanes . Also, the photochemistry of tetrazoles has been the subject of several studies .
Physical And Chemical Properties Analysis
“2-Methyl-2H-tetrazole-5-thiol” has a molecular weight of 116.15 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . Its exact mass and monoisotopic mass are 116.01566732 g/mol . The topological polar surface area is 72.1 Ų .
Scientific Research Applications
Drug Design and Pharmacology
Tetrazoles, including compounds like 2-Methyl-2H-tetrazole-5-thiol, are known for their use in drug design due to their bioisosteric properties with carboxylic acids. They can be used in molecular docking, which is crucial in computational structural biology and computer-aided drug designing .
Antibacterial and Antifungal Applications
Compounds with a tetrazole moiety, such as 2-Methyl-2H-tetrazole-5-thiol, have been studied for their antibacterial and antifungal properties. This is due to their ability to interact with various biological targets within microbial cells .
Anticancer Research
Tetrazole derivatives have shown potential in anticancer research. For instance, they have been tested against cancer cell lines like A549, where they exhibited cytotoxicity with acceptable IC50 values, indicating their potential as anticancer agents .
Material Chemistry
The unique chemical structure of tetrazoles makes them suitable for applications in material chemistry. They can be used in the synthesis of various materials due to their reactivity and stability under different conditions .
Synthesis of Other Chemical Compounds
Tetrazole-5-thiols are used as intermediates in the synthesis of other chemical compounds. The presence of both a tetrazole ring and a thiol group allows for diverse chemical reactions leading to a wide range of products .
Safety and Hazards
Future Directions
Tetrazoles and their derivatives play a very important role in medicinal and pharmaceutical applications . They have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities . Therefore, the future research directions could focus on exploring these properties further and developing new synthesis methods.
Mechanism of Action
Target of Action
2-Methyl-2H-tetrazole-5-thiol, like other tetrazole derivatives, is known to have diverse biological applications .
Mode of Action
Tetrazoles are known to interact with their targets through electrostatic interactions . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .
Biochemical Pathways
Tetrazoles are known to have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, antinociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities . This suggests that they may interact with multiple biochemical pathways.
Pharmacokinetics
Tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes . This property could potentially impact the bioavailability of 2-Methyl-2H-tetrazole-5-thiol.
Result of Action
Given the wide range of biological activities associated with tetrazoles , it can be inferred that the compound may have diverse effects at the molecular and cellular level.
Action Environment
It’s worth noting that tetrazoles are known to be resistant to biological degradation , which suggests that they may maintain their efficacy in various environmental conditions.
properties
IUPAC Name |
2-methyl-1H-tetrazole-5-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4N4S/c1-6-4-2(7)3-5-6/h1H3,(H,4,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLRIYDBAFPKSRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1NC(=S)N=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60601739 | |
Record name | 2-Methyl-1,2-dihydro-5H-tetrazole-5-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60601739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42150-25-4 | |
Record name | 2-Methyl-1,2-dihydro-5H-tetrazole-5-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60601739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-2H-1,2,3,4-tetrazole-5-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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